Cas no 2171457-39-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid
• CAS No: 2171457-39-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6115654
• PubChem ID: 165549361
• Update Time: 2025-07-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid
• EN300-1481459
• 2171457-39-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-8-19-9-7-15-30(16-14-19)27(33)25(17-26(31)32)29-28(34)35-18-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,19,24-25H,2,7-9,14-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： LATZCKRZVKVMOJ-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CCC)CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid (CAS: 2171457-39-7)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid (CAS: 2171457-39-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being explored for its potential applications in drug discovery and development, particularly in the context of targeted therapies and enzyme inhibition.

Recent studies have focused on the synthesis and characterization of this compound, leveraging its Fmoc-protected amino acid moiety and the presence of a propylazepan-1-yl group. The Fmoc group is widely used in peptide synthesis due to its stability and ease of removal under mild conditions, making this compound a valuable intermediate in the production of complex peptides and peptidomimetics. The propylazepan-1-yl group, on the other hand, is hypothesized to confer specific binding properties, potentially enhancing the compound's interaction with biological targets.

One of the key areas of investigation has been the compound's role as a protease inhibitor. Preliminary in vitro studies suggest that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid exhibits inhibitory activity against certain serine proteases, which are implicated in a variety of pathological conditions, including inflammatory diseases and cancer. The mechanism of inhibition appears to involve the covalent modification of the active site serine residue, a finding that could pave the way for the development of novel therapeutic agents.

In addition to its potential therapeutic applications, this compound has also been studied for its utility in chemical biology tools. Researchers have utilized it as a building block for the synthesis of activity-based probes (ABPs), which are instrumental in profiling enzyme activities in complex biological systems. The incorporation of the Fmoc group allows for further functionalization, enabling the attachment of fluorescent or affinity tags for detection and purification purposes.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are directed toward structural modifications to enhance its bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4-propylazepan-1-yl)butanoic acid represents a versatile and promising scaffold in chemical biology and drug discovery. Its dual functionality as a synthetic intermediate and a potential therapeutic agent underscores its importance in ongoing research. Future studies will likely focus on translating these preliminary findings into clinically relevant applications, further solidifying its role in the pharmaceutical landscape.